Cas no 2172197-47-4 (2-(butan-2-yl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(butan-2-yl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172197-47-4
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 6318010
• PubChem ID: 165520908
• Update Time: 2025-05-26

2-(butan-2-yl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• EN300-1267635
• 2172197-47-4
• 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C12H16N2OS/c1-4-7(3)10-13-11(15)9-6-8(5-2)16-12(9)14-10/h6-7H,4-5H2,1-3H3,(H,13,14,15)
• InChI Key： GLLXKDGRIDOHIK-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C(NC(C(C)CC)=NC1=2)=O

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(butan-2-yl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172197-47-4)

The compound 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172197-47-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thienopyrimidinone core with alkyl substituents, makes it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

One of the key features of 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is its thienopyrimidinone scaffold, which is known for its bioactivity. Researchers have explored similar structures for their potential in treating metabolic disorders and inflammatory conditions. The presence of butan-2-yl and ethyl groups enhances its lipophilicity, which is crucial for membrane permeability in drug delivery systems. This aligns with the growing demand for bioavailable small molecules in modern therapeutics.

In the context of sustainable chemistry, the synthesis of CAS No. 2172197-47-4 has been optimized to reduce waste and energy consumption. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are increasingly applied to its production. This resonates with the global push for environmentally friendly synthesis methods, a topic frequently searched by professionals in the field.

The rise of AI-driven molecular design has also impacted the study of 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. Computational tools now predict its interactions with biological targets, accelerating the discovery of novel applications. Searches for machine learning in drug development and in silico screening highlight the intersection of technology and chemistry, making this compound a relevant case study.

From an industrial perspective, CAS No. 2172197-47-4 is investigated for its role in agrochemical formulations. Its structural motifs are found in pesticides and herbicides, addressing the need for crop protection solutions with minimal ecological impact. This aligns with the increasing consumer interest in sustainable agriculture and food security, topics dominating online discussions.

Quality control and analytical methods for 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting regulatory standards. Professionals often search for analytical validation protocols, underscoring the importance of robust characterization in chemical research.

In summary, 2-(butan-2-yl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172197-47-4) represents a versatile compound with broad potential. Its relevance to drug discovery, green chemistry, and AI applications positions it at the forefront of scientific innovation. As research progresses, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.